molecular formula C22H32N2O5S B11358897 Ethyl 1-({1-[(4-methylbenzyl)sulfonyl]piperidin-4-yl}carbonyl)piperidine-4-carboxylate

Ethyl 1-({1-[(4-methylbenzyl)sulfonyl]piperidin-4-yl}carbonyl)piperidine-4-carboxylate

Cat. No.: B11358897
M. Wt: 436.6 g/mol
InChI Key: SZOYHJNVNNGXOI-UHFFFAOYSA-N
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Description

ETHYL 1-{1-[(4-METHYLPHENYL)METHANESULFONYL]PIPERIDINE-4-CARBONYL}PIPERIDINE-4-CARBOXYLATE is a complex organic compound with a unique structure that includes a piperidine ring and a methanesulfonyl group

Preparation Methods

The synthesis of ETHYL 1-{1-[(4-METHYLPHENYL)METHANESULFONYL]PIPERIDINE-4-CARBONYL}PIPERIDINE-4-CARBOXYLATE typically involves multiple steps, including the formation of the piperidine ring and the introduction of the methanesulfonyl group. The reaction conditions often require specific reagents and catalysts to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

    Oxidation: It can be oxidized under specific conditions to form different products.

    Reduction: Reduction reactions can modify the functional groups present in the compound.

    Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. .

Scientific Research Applications

ETHYL 1-{1-[(4-METHYLPHENYL)METHANESULFONYL]PIPERIDINE-4-CARBONYL}PIPERIDINE-4-CARBOXYLATE has several applications in scientific research:

    Chemistry: It is used as a building block in the synthesis of more complex molecules.

    Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

    Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.

    Industry: It may be used in the development of new materials and chemical processes

Mechanism of Action

The mechanism by which ETHYL 1-{1-[(4-METHYLPHENYL)METHANESULFONYL]PIPERIDINE-4-CARBONYL}PIPERIDINE-4-CARBOXYLATE exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to various biological responses, depending on the context in which the compound is used. Detailed studies are required to fully elucidate the molecular mechanisms involved .

Comparison with Similar Compounds

Similar compounds to ETHYL 1-{1-[(4-METHYLPHENYL)METHANESULFONYL]PIPERIDINE-4-CARBONYL}PIPERIDINE-4-CARBOXYLATE include other piperidine derivatives and methanesulfonyl-containing compounds. These compounds may share some chemical properties but differ in their specific structures and applications. The uniqueness of ETHYL 1-{1-[(4-METHYLPHENYL)METHANESULFONYL]PIPERIDINE-4-CARBONYL}PIPERIDINE-4-CARBOXYLATE lies in its specific combination of functional groups and its potential for diverse applications .

Properties

Molecular Formula

C22H32N2O5S

Molecular Weight

436.6 g/mol

IUPAC Name

ethyl 1-[1-[(4-methylphenyl)methylsulfonyl]piperidine-4-carbonyl]piperidine-4-carboxylate

InChI

InChI=1S/C22H32N2O5S/c1-3-29-22(26)20-8-12-23(13-9-20)21(25)19-10-14-24(15-11-19)30(27,28)16-18-6-4-17(2)5-7-18/h4-7,19-20H,3,8-16H2,1-2H3

InChI Key

SZOYHJNVNNGXOI-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1CCN(CC1)C(=O)C2CCN(CC2)S(=O)(=O)CC3=CC=C(C=C3)C

Origin of Product

United States

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